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Compound of Interest

Compound Name: Trimethoprim

Cat. No.: B1683648

Audience: Researchers, scientists, and drug development professionals.

Introduction

Trimethoprim is a synthetic bacteriostatic antibiotic, primarily utilized in the prophylaxis and
treatment of urinary tract infections.[1] Its mechanism of action involves the inhibition of
bacterial dihydrofolate reductase (DHFR), an enzyme essential for the synthesis of
tetrahydrofolic acid, a precursor required for DNA synthesis.[2][3][4][5] This selective inhibition
of the bacterial enzyme over its mammalian counterpart makes it an effective antimicrobial
agent.[2][6] In a laboratory setting, the preparation of accurate and stable stock solutions of
Trimethoprim is crucial for reliable and reproducible experimental results in various
applications, including antimicrobial susceptibility testing and mechanism of action studies. This
document provides a detailed protocol for the preparation, storage, and handling of
Trimethoprim stock solutions.

Quantitative Data Summary

The solubility and stability of Trimethoprim in various solvents are critical factors for the
preparation of stock solutions. The following table summarizes key quantitative data for
Trimethoprim.
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Parameter Value Solvent/Conditions  Reference
Molecular Weight 290.32 g/mol N/A [7]
3 ~58 mg/mL (199.77
Solubility DMSO [1]
mM)

~50 mg/mL DMSO
~20 mg/mL DMSO [6]
25 mg/mL DMSO [7]
~13 mg/mL Dimethyl formamide [6]
12.1 mg/mL Methanol
2.6 mg/mL Ethanol
22.2 mg/mL Chloroform
0.4 mg/mL Water
Recommended Stock

_ 6.25 mg/mL 100% DMSO [8]
Concentration
25 mg/mL DMSO [7]
Storage of Powder -20°C (for = 4 years) N/A [6]
Storage of Stock )

-20°C (for 1 month) Aliquoted [1]09]

Solution in DMSO

-80°C (for 1 year)

Aliquoted

[1]

Aqueous Solution
Stability

Not recommended for

storage more than

one day

1:1 solution of

6
DMSO:PBS (pH 7.2) o]

Experimental Protocol: Preparation of Trimethoprim
Stock Solution (10 mg/mL in DMSO)
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This protocol describes the preparation of a 10 mg/mL stock solution of Trimethoprim in
Dimethyl Sulfoxide (DMSO).

Materials:

Trimethoprim powder (=98% purity)[6]

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sterile serological pipettes and pipette tips
Procedure:

e Pre-use Preparation: Before handling, allow the Trimethoprim powder and DMSO to
equilibrate to room temperature to prevent condensation.[10]

» Weighing: Using a calibrated analytical balance, accurately weigh the desired amount of
Trimethoprim powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a
10 mg/mL stock solution, weigh 10 mg of Trimethoprim.

e Dissolution:

o Add the appropriate volume of sterile DMSO to the tube containing the Trimethoprim
powder. For a 10 mg/mL solution, add 1 mL of DMSO.

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary. Visually
inspect the solution to ensure there are no undissolved particulates.

 Sterilization: Stock solutions prepared in 100% DMSO do not typically require filter
sterilization as the solvent itself is inhibitory to microbial growth and can degrade certain filter
membranes.[8]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1683648?utm_src=pdf-body
https://www.benchchem.com/product/b1683648?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/16473.pdf
https://www.benchchem.com/product/b1683648?utm_src=pdf-body
https://academic.oup.com/jac/article-pdf/27/suppl_D/22/6775417/27-suppl_D-22.pdf
https://www.benchchem.com/product/b1683648?utm_src=pdf-body
https://www.benchchem.com/product/b1683648?utm_src=pdf-body
https://www.benchchem.com/product/b1683648?utm_src=pdf-body
https://mmbio.byu.edu/griffitts-lab/stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

 Aliquoting and Storage:

o Dispense the stock solution into sterile, single-use aliquots (e.g., 50-100 pL) in
microcentrifuge tubes or cryovials. This minimizes contamination and degradation from

repeated freeze-thaw cycles.[10]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[1]

Note on Aqueous Solutions: Trimethoprim has low solubility in aqueous buffers.[6] To prepare
a working solution in an agueous medium, first dissolve Trimethoprim in DMSO at a higher
concentration and then dilute it with the desired aqueous buffer.[6] It is recommended to
prepare fresh aqueous solutions and not to store them for more than one day.[6]

Visualization

The following diagrams illustrate the mechanism of action of Trimethoprim and the
experimental workflow for preparing a stock solution.

Trimethoprim

Bacterial Folate Synthesis Pathway

Dihydrofolate
Reductase (DHFR)
g

Nucleotide Synthesis
(DNA, RNA, Amino Acids)

Tetrahydrofolate (THF) >

Dihydrofolate (DHF)

Click to download full resolution via product page

Caption: Mechanism of action of Trimethoprim.
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Caption: Experimental workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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